Cas no 3300-16-1 (Methyl 9-methyl-9h-fluorene-9-carboxylate)

• Product Name: Methyl 9-methyl-9h-fluorene-9-carboxylate
• CAS No: 3300-16-1
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 1454694
• PubChem ID: 14934655
• Update Time: 2025-10-29

Methyl 9-methyl-9h-fluorene-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 9-methyl-9h-fluorene-9-carboxylate
• AKOS015950332
• 9-Methyl-fluoren-carbonsaeure-(9)
• 9-Methyl-fluoren-carbonsaeure-(9)-methylester
• CTK4G9709
• 9-Methyl-fluoren-9-carbonsaeure-methylester
• 9-Methyl-fluoren-9-carbonsaeure
• methyl 9-methylfluorene-9-carboxylate
• 9-Methyl-fluorencarbonsaeure-(9)-methylester
• 9-methyl-9-fluorene-9-carboxylic acid
• BBL018498
• 9-methyl-9H-fluorene-9-carboxylic acid
• 9-methyl-fluorene-9-carboxylic acid methyl ester
• AC1MSOZ6
• methyl 9-methyl-fluorene-9-carboxylate
• SureCN393095
• Ambcb6069222
• 9-methyl-fluorene-9-carboxylic acid
• 9-Methyl-fluoren-9-carbonsaeuremethylester
• 9-methyl-fluorene-9-carboxylic acid methyl ester;9-methyl-fluorene-9-carboxylic acid;methyl 9-methylfluorene-9-carboxylate;9-methyl-9H-fluorene-9-carboxylic acid;9-methyl-9-fluorene-9-carboxylic acid;9-Methyl-fluoren-9-carbonsaeure;9-Methyl-fluoren-9-carbonsaeure-methylester;
• IHPSWTZHVWAGFX-UHFFFAOYSA-N
• DB-086767
• methyl9-methylfluorene-9-carboxylate
• BS-34039
• SCHEMBL4217613
• 3300-16-1

• Inchi： 1S/C16H14O2/c1-16(15(17)18-2)13-9-5-3-7-11(13)12-8-4-6-10-14(12)16/h3-10H,1-2H3
• InChI Key： IHPSWTZHVWAGFX-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.14600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Methyl 9-methyl-9h-fluorene-9-carboxylate

Methyl 9-methyl-9H-fluorene-9-carboxylate (CAS No. 3300-16-1): A Comprehensive Overview

Methyl 9-methyl-9H-fluorene-9-carboxylate (CAS No. 3300-16-1) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of Methyl 9-methyl-9H-fluorene-9-carboxylate consists of a fluorene core substituted with a methyl group at the 9-position and an ester group at the 3-position, making it a versatile intermediate in synthetic chemistry.

The chemical formula of this compound is C₁₈H₁₇O₂, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of the ester functional group not only influences its reactivity but also opens up possibilities for further functionalization, making it a valuable building block in the synthesis of more complex molecules.

In recent years, the interest in Methyl 9-methyl-9H-fluorene-9-carboxylate has been fueled by its emerging applications in pharmaceuticals and materials science. One of the most notable areas of research involves its use as a precursor in the synthesis of biologically active compounds. The fluorene scaffold is known for its stability and compatibility with biological systems, making it an ideal candidate for drug development.

Recent studies have demonstrated the potential of Methyl 9-methyl-9H-fluorene-9-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its role in creating derivatives that exhibit anti-inflammatory and antioxidant properties. These derivatives are being investigated for their efficacy in treating chronic diseases such as arthritis and neurodegenerative disorders. The structural integrity provided by the fluorene core allows for modifications that can enhance drug bioavailability and target specificity.

Beyond pharmaceutical applications, Methyl 9-methyl-9H-fluorene-9-carboxylate has shown promise in the field of advanced materials. Its fluorescence properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The ability to fine-tune the emission wavelength by introducing different substituents on the fluorene ring opens up possibilities for developing high-performance display technologies.

The synthesis of Methyl 9-methyl-9H-fluorene-9-carboxylate typically involves multi-step organic reactions, starting from commercially available fluorene derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In terms of industrial production, efforts have been made to optimize synthetic routes to make Methyl 9-methyl-9H-fluorene-9-carboxylate more cost-effective and environmentally friendly. Green chemistry principles have been integrated into these processes, reducing waste generation and minimizing energy consumption. Such sustainable practices are essential for large-scale manufacturing and align with global efforts to promote eco-friendly chemical production.

The analytical characterization of Methyl 9-methyl-9H-fluorene-9-carboxylate is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods provide detailed insights into the molecular structure and help ensure that the compound meets regulatory standards before being used in further research or commercial applications.

The future prospects for Methyl 9-methyl-9H-fluorene-9-carboxylate are promising, with ongoing research aimed at uncovering new applications and improving existing synthetic strategies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel compounds with enhanced functionalities. As our understanding of molecular interactions continues to grow, so too will the potential uses of this versatile compound.